3-(5-Chlorothiophen-2-yl)-N'-(4-hydroxybenzylidene)-1H-pyrazole-5-carbohydrazide

• CAS No.: 303104-89-4
• Molecular Formula: C15H11ClN4O2S
• Molecular Weight: 346.8 g/mol
• IUPAC Name: 5-(5-chlorothiophen-2-yl)-N-[(E)-(4-hydroxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C15H11ClN4O2S/c16-14-6-5-13(23-14)11-7-12(19-18-11)15(22)20-17-8-9-1-3-10(21)4-2-9/h1-8,21H,(H,18,19)(H,20,22)/b17-8+
• InChI Key: PDSMNIKEFWDBMO-CAOOACKPSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC(=O)C2=NNC(=C2)C3=CC=C(S3)Cl)O
• Canonical SMILES: C1=CC(=CC=C1C=NNC(=O)C2=NNC(=C2)C3=CC=C(S3)Cl)O

Description

3-(5-Chlorothiophen-2-yl)-N'-(4-hydroxybenzylidene)-1H-pyrazole-5-carbohydrazide is a pyrazole-based carbohydrazide derivative characterized by a chlorothiophene moiety and a 4-hydroxybenzylidene substituent. The compound’s structure combines a thiophene ring (chlorinated at the 5-position) with a pyrazole core linked to a hydrazide group, further functionalized by a 4-hydroxybenzylidene Schiff base.

Preparation Methods

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Condensation Reaction:

Industrial Production:

Chemical Reactions Analysis

Reactions::

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Scientific Research Applications

Mechanism of Action

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features

The compound belongs to a broader class of pyrazole carbohydrazides, which vary in substituents on the aromatic rings and hydrazide linkages. Key structural analogs include:

• 3-{4-[(4-Chlorobenzyl)oxy]phenyl}-N′-[(E)-(2-hydroxyphenyl)methylene]-1H-pyrazole-5-carbohydrazide (): Features a 4-chlorobenzyloxy group and 2-hydroxyphenyl substituent, altering electronic properties compared to the target compound’s 4-hydroxybenzylidene group.
• 3-(5-chlorothiophen-2-yl)-N'-[(1E,2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene]-1H-pyrazole-5-carbohydrazide (): Substitutes hydroxybenzylidene with a methoxyphenyl allylidene group, increasing lipophilicity.

Structural Impact: The 4-hydroxybenzylidene group in the target compound may enhance intermolecular hydrogen bonding, improving crystallinity and stability compared to analogs with methoxy or non-polar substituents .

Physicochemical Properties

Compound	Melting Point (°C)	Yield (%)	Key Spectral Data (¹H-NMR, MS)
Target Compound	Not reported	Not reported	Not available in evidence
3a ()	133–135	68	δ 8.12 (s, 1H), MS: 403.1 [M+H]⁺
3d ()	181–183	71	δ 7.51–7.21 (m, 9H), MS: 421.0 [M+H]⁺
A1H7 ()	Not reported	65	UPLC-MS purity: 98.5%

Analysis: The target compound’s absence of reported data limits direct comparison, but analogs with electron-withdrawing groups (e.g., 3d) show higher melting points, suggesting enhanced crystallinity. The hydroxybenzylidene group may similarly elevate the target’s melting point relative to non-polar analogs .

Biological Activity

3-(5-Chlorothiophen-2-yl)-N'-(4-hydroxybenzylidene)-1H-pyrazole-5-carbohydrazide is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly in anticancer and anti-inflammatory applications. This article synthesizes available research findings regarding its biological activity, including data tables and case studies.

• Molecular Formula : C₁₅H₁₁ClN₄O₂S
• Molecular Weight : 346.79 g/mol
• CAS Number : 303104-88-3

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets involved in cancer progression and inflammation. Pyrazole derivatives have been shown to inhibit cyclooxygenase (COX) enzymes, leading to reduced inflammation and potential anticancer effects through apoptosis induction in cancer cells.

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazole derivatives, including the compound . The following table summarizes key findings from various studies regarding its cytotoxic effects on different cancer cell lines:

Study	Cell Line	IC₅₀ (µM)	Mechanism of Action
Xia et al. (2022)	A549	49.85	Induction of apoptosis
Zheng et al. (2022)	A549	0.28	Apoptosis induction
Fan et al. (2022)	NCI-H460	32	Induction of autophagy
Abdel-Aziz et al. (2022)	Hep-2	0.74 mg/mL	Cytotoxicity through apoptosis

These findings indicate that the compound exhibits potent cytotoxicity against various cancer cell lines, suggesting its potential as a therapeutic agent in oncology.

Anti-inflammatory Activity

The compound also demonstrates anti-inflammatory properties, likely due to its inhibition of COX enzymes. A review by Bouabdallah et al. (2022) reported that derivatives similar to this compound showed significant inhibition percentages in edema models, outperforming standard anti-inflammatory drugs like celecoxib.

Case Studies

• Study on Apoptosis Induction :
  • In a study by Zheng et al., the compound was tested against A549 lung cancer cells, revealing an IC₅₀ value of 0.28 µM, indicating strong apoptotic effects.
  • Mechanistic studies suggested that the compound activates caspase pathways leading to programmed cell death.
• Autophagy Induction :
  • Fan et al. reported that certain derivatives of pyrazole induced autophagy in NCI-H460 cells without causing apoptosis, highlighting a dual mechanism where the compound can modulate both autophagic and apoptotic pathways.
• Cytotoxicity Assessment :
  • Abdel-Aziz et al.'s research indicated that the compound exhibited significant cytotoxicity against Hep-2 cells with an IC₅₀ of 0.74 mg/mL, showcasing its potential for treating head and neck cancers.